Cas no 2229349-24-8 (1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine)

• Product Name: 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine
• CAS No: 2229349-24-8
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 5867617
• PubChem ID: 165900133
• Update Time: 2025-07-22

1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine
• EN300-2001331
• 2229349-24-8

• Inchi： 1S/C9H8F2N2O2/c10-6-4-8(13(14)15)7(11)3-5(6)9(12)1-2-9/h3-4H,1-2,12H2
• InChI Key： LZMPTPVKZGYVNI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1(CC1)N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.05538383g/mol
• Monoisotopic Mass: 214.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine

Introduction to 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine (CAS No. 2229349-24-8)

1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229349-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic nitro-substituted phenyl group, which is further modified by fluorine atoms at the 2 and 5 positions. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The cyclopropane moiety in 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine is a key structural element that contributes to its unique chemical and biological properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity and binding affinity of molecules. This strain can be relieved through various chemical reactions, making cyclopropane-containing compounds versatile intermediates in synthetic chemistry. The presence of the nitro group at the 4-position of the phenyl ring introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets.

The fluorine atoms at the 2 and 5 positions of the phenyl ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, improve binding affinity, and alter lipophilicity. In this context, the fluorine atoms in 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine are expected to contribute to its bioavailability and duration of action by increasing its resistance to metabolic degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine. By leveraging high-throughput virtual screening techniques, scientists have been able to identify potential binding pockets and interaction modes of this compound with various biological targets. These studies suggest that 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine may exhibit inhibitory activity against certain enzymes and receptors involved in critical biological pathways.

One particularly intriguing area of research involves the exploration of 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine as a potential therapeutic agent for neurological disorders. The combination of structural features such as the cyclopropane ring and nitro-substituted phenyl group suggests that this compound may interact with neurotransmitter systems relevant to conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this class of compounds may modulate the activity of serotonin receptors, which are known to be implicated in mood regulation.

In addition to its potential applications in central nervous system disorders, 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine has also been investigated for its anti-inflammatory properties. The nitro group and fluorine substituents are known to influence the redox state of biological systems, which can be exploited to develop anti-inflammatory agents. Research has shown that compounds with similar structural motifs can inhibit key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby reducing inflammation and associated symptoms.

The synthesis of 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to construct the desired framework efficiently. These advances have not only facilitated access to 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine but also provided valuable insights into synthetic pathways that can be applied to other structurally related compounds.

As research continues to unfold, the potential applications of 1-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine are expected to expand further. The integration of experimental data with computational modeling will be crucial in elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.